![molecular formula C22H19N3O2S B1672988 Benzenamine, N-(2,3-bis(2-methoxyphenyl)-1,2,4-thiadiazol-5(2H)-ylidene)- CAS No. 524923-88-4](/img/structure/B1672988.png)
Benzenamine, N-(2,3-bis(2-methoxyphenyl)-1,2,4-thiadiazol-5(2H)-ylidene)-
Overview
Description
Benzenamine, N-(2,3-bis(2-methoxyphenyl)-1,2,4-thiadiazol-5(2H)-ylidene)-, is an organic compound belonging to the class of heterocyclic compounds. It is a colorless solid with a molecular formula of C18H14N2S and a molecular weight of 290.41 g/mol. This compound has a wide range of applications in scientific research, including in vivo and in vitro studies, as well as biochemical and physiological effects.
Scientific Research Applications
Antagonist of Melanocortin Receptors
JNJ-10229570 is a potent antagonist of melanocortin receptor 1 (MC1R) and melanocortin receptor 5 (MC5R) . These receptors are involved in various physiological functions, including pigmentation, immune response, and energy homeostasis .
Inhibition of Sebaceous Gland Differentiation
JNJ-10229570 has been shown to inhibit sebaceous gland differentiation . This could have potential implications in the treatment of skin conditions characterized by overactive sebaceous glands, such as acne.
Reduction of Sebum-Specific Lipids
The compound has been found to reduce the production of sebum-specific lipids . This could be beneficial in managing skin conditions where excessive sebum production is a problem, such as oily skin and acne.
Treatment of Acne Vulgaris
JNJ-10229570 has been studied for its potential use in the treatment of acne vulgaris . A clinical trial evaluated the safety and tolerability of JNJ-10229570 after a single topical application of JNJ-10229570 1.2% and 3.6% cream in Japanese participants with acne .
Potential Use in Dermatological Research
Given its effects on sebaceous gland differentiation and sebum production, JNJ-10229570 could be a valuable tool in dermatological research .
Pharmacokinetic Studies
JNJ-10229570 has been used in pharmacokinetic studies to understand how the drug is absorbed in the body, how it is distributed within the body, and how it is removed from the body over time .
Mechanism of Action
Target of Action
JNJ-10229570, also known as Benzenamine, N-(2,3-bis(2-methoxyphenyl)-1,2,4-thiadiazol-5(2H)-ylidene)- or UNII-N9IX402L35, primarily targets the Melanocortin Receptor 1 (MC1R) and Melanocortin Receptor 5 (MC5R) . These receptors play a crucial role in various physiological processes, including stress response, inflammation, and skin pigmentation .
Mode of Action
JNJ-10229570 acts as an antagonist for MC1R and MC5R . It inhibits the binding of 125 I-NDP-α-MSH to cells expressing human MC1R and MC5R, with IC50 values of 270 nM and 200 nM, respectively .
Biochemical Pathways
The antagonistic action of JNJ-10229570 on MC1R and MC5R affects the melanocortin signaling pathway . This pathway plays a crucial role in regulating skin pigmentation and exhibiting anti-inflammatory effects . The inhibition of this pathway by JNJ-10229570 leads to the suppression of sebaceous gland differentiation and the production of sebum-specific lipids .
Pharmacokinetics
It’s known that the compound has been used in topical applications in clinical trials, suggesting that it may have suitable properties for dermal absorption
Result of Action
The antagonistic action of JNJ-10229570 on MC1R and MC5R results in the inhibition of sebaceous gland differentiation and the production of sebum-specific lipids . This could potentially lead to a decrease in skin oiliness and the treatment of conditions like acne .
properties
IUPAC Name |
2,3-bis(2-methoxyphenyl)-N-phenyl-1,2,4-thiadiazol-5-imine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O2S/c1-26-19-14-8-6-12-17(19)21-24-22(23-16-10-4-3-5-11-16)28-25(21)18-13-7-9-15-20(18)27-2/h3-15H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTHRTBCPBWJYRO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NC(=NC3=CC=CC=C3)SN2C4=CC=CC=C4OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzenamine, N-(2,3-bis(2-methoxyphenyl)-1,2,4-thiadiazol-5(2H)-ylidene)- | |
CAS RN |
524923-88-4 | |
Record name | JNJ-10229570 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0524923884 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | JNJ-10229570 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N9IX402L35 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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